1-Methoxy-2-(trimethylgermyl)cyclopropan-1-ol
Description
1-Methoxy-2-(trimethylgermyl)cyclopropan-1-ol is an organogermanium compound featuring a cyclopropane ring substituted with a methoxy group and a trimethylgermyl group
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-Methoxy-2-(trimethylgermyl)cyclopropan-1-ol can be synthesized through the reaction of cyclopropanol with trimethylgermanium chloride in the presence of a base such as sodium hydride. The reaction typically occurs under anhydrous conditions to prevent hydrolysis of the germanium compound. The general reaction scheme is as follows:
Cyclopropanol+Trimethylgermanium chlorideNaHthis compound
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems
Properties
CAS No. |
62012-23-1 |
|---|---|
Molecular Formula |
C7H16GeO2 |
Molecular Weight |
204.83 g/mol |
IUPAC Name |
1-methoxy-2-trimethylgermylcyclopropan-1-ol |
InChI |
InChI=1S/C7H16GeO2/c1-8(2,3)6-5-7(6,9)10-4/h6,9H,5H2,1-4H3 |
InChI Key |
VLAYZIYYINYIEV-UHFFFAOYSA-N |
Canonical SMILES |
COC1(CC1[Ge](C)(C)C)O |
Origin of Product |
United States |
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